Cas no 1935228-57-1 (3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde)

• Product Name: 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde
• CAS No: 1935228-57-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5830806
• PubChem ID: 131166477
• Update Time: 2025-05-23

3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 3-ethyl-1-(hydroxymethyl)-
• 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde
• EN300-1621382
• 1935228-57-1

• Inchi： 1S/C10H18O2/c1-2-9-4-3-5-10(6-9,7-11)8-12/h7,9,12H,2-6,8H2,1H3
• InChI Key： SZBHWVJVDAKAGY-UHFFFAOYSA-N
• SMILES： C1(CO)(C=O)CCCC(CC)C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 261.3±13.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde

Introduction to 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde (CAS No. 1935228-57-1)

3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde, identified by the chemical abstracts service number 1935228-57-1, is a compound of significant interest in the field of organic synthesis and pharmaceutical chemistry. This molecule, featuring a cyclohexane core substituted with an ethyl group and a hydroxymethyl group at the 1-position, terminated by an aldehyde functionality, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The aldehyde group (–CHO) in 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde serves as a versatile handle for further functionalization through reactions such as condensation, oxidation, or reduction. The presence of the hydroxymethyl group (–CH₂OH) introduces both hydrophilic and lipophilic character to the molecule, potentially influencing its solubility and reactivity in various solvents and environments. The cyclohexane ring itself provides a stable scaffold that can be modified further to create more intricate structures.

In recent years, there has been growing interest in the development of novel compounds with potential pharmaceutical applications. 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde has emerged as a compound of interest due to its structural features that may contribute to biological activity. Specifically, the combination of an aldehyde group and a hydroxymethyl group in a cyclohexane framework suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery.

One area where this compound has shown promise is in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The cyclohexane ring can exist in both enantiomeric forms, providing opportunities to develop enantiomerically pure derivatives that could be used to enhance the selectivity of catalytic reactions. The aldehyde group can also be utilized to form Schiff bases or other coordination complexes with transition metals, which are widely used in catalysis.

Recent studies have highlighted the importance of functionalized cyclohexanes in medicinal chemistry. For instance, derivatives of cyclohexanones and aldehydes have been explored for their potential as antiviral, anti-inflammatory, and anticancer agents. The structural motif present in 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde aligns well with these trends, suggesting that it could serve as a building block for the development of new therapeutic agents.

The synthesis of 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Grignard reactions followed by oxidation or reduction steps to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In addition to its pharmaceutical potential, 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde has found applications in materials science and agrochemical research. Its unique structural features make it suitable for use as a precursor in the synthesis of polymers, coatings, and specialty chemicals. Furthermore, its reactivity allows for the development of novel agrochemicals with improved efficacy and environmental compatibility.

The future prospects for 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde are promising, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new synthetic strategies and applications across multiple disciplines.